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Abstract

Initially identified as a novel X-linked gene, XE169, that escapes X-inactivation, this protein is
now extensively characterized as Lysine-specific Demethylase 5C (KDM5C). KDM5C is a
critical epigenetic regulator involved in transcriptional repression through its histone
demethylase activity, specifically targeting di- and tri-methylated lysine 4 on histone H3
(H3K4me2/3). Mutations and dysregulation of KDM5C have been implicated in X-linked
intellectual disability and various cancers, highlighting its significance as a potential therapeutic
target. This technical guide provides a comprehensive overview of the discovery,
characterization, and functional analysis of KDM5C, including quantitative data, detailed
experimental protocols, and elucidated signaling pathways.

Discovery and Initial Characterization of XE169

The journey of understanding KDM5C began with the isolation and characterization of a novel
human X-linked gene, designated XE169. Overlapping cDNA clones revealed a composite
sequence of approximately 5.9 kb.[1] Due to alternative splicing, two distinct protein isoforms of
1557 and 1560 amino acids are produced.[1] The gene for XE169 is located on the proximal
short arm of the X chromosome, specifically at position Xp21.1, and notably, it escapes X-

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1174875?utm_src=pdf-interest
https://www.mdpi.com/2072-6694/14/8/1894
https://www.mdpi.com/2072-6694/14/8/1894
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

inactivation.[1] Homologous sequences have been identified on the human Y chromosome and
in the genomes of other eutherian mammals, suggesting a conserved evolutionary function.[1]

Protein Structure and Functional Domains

KDMS5C is a multi-domain protein, with each domain contributing to its overall function in
chromatin remodeling and transcriptional regulation. The key domains include a JmjN domain,
an ARID (AT-rich interaction) domain, a PHD (Plant Homeodomain) finger, a JmjC (Jumoniji C)
domain, and a C5HC2 zinc finger.

KDMO5C Protein Domains

ARID PHD1 JmjC (Catalytic) C5HC2 Zinc Finger PHD2

Click to download full resolution via product page

A schematic representation of the functional domains of the KDM5C protein.

The JmjC domain is the catalytic core responsible for the demethylase activity, while the ARID
domain is involved in DNA binding. The PHD fingers are thought to be "reader" domains that
recognize specific histone modifications.

Quantitative Data
Enzymatic Activity

KDM5C's enzymatic activity is crucial for its biological function. The following table summarizes
key kinetic parameters.

Substrate KM (pM) kcat (min-1) Reference
2-oxoglutarate 6 1.92 --INVALID-LINK--
Histone H3K4me3 3.3 2.71 --INVALID-LINK--
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Impact of Mutations on KDM5C Function

Mutations in KDM5C have been shown to affect its stability and enzymatic activity, leading to

disease.
. Effect on
) Effect on Protein
Mutation . Demethylase Reference
Stability o
Activity
Reduced half-life (~4
p.D402Y Moderately reduced [1]
hours)
p.P480L Reduced half-life Reduced [1]
p.M1_E165del Unstable No detectable activity [1]

Tissue Expression Profile

KDMS5C is ubiquitously expressed across various human tissues, with notable levels in the
brain. The following table provides a summary of its expression based on data from The
Human Protein Atlas.

Tissue RNA Expression (TPM) Protein Expression Level
Brain High High

Testis High Medium

Kidney Medium Medium

Lung Medium Low

Liver Low Low

Heart Low Low

(Data summarized from The Human Protein Atlas)

Experimental Protocols
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Histone Demethylase Assay

This protocol outlines a common method to measure the in vitro demethylase activity of

KDMS5C using purified components.

Workflow:

Purify Recombinant ) A
KlgyMSC B Set up Demethylation Reaction:
Sl Detect Demethylation Product Analyze Data
Incubate at 37°C Y Y

R Co-faétfrlil)(slgyea(fﬁ aKG) (e.g., formaldehyde detection, antibody-based methods) (e.g., Michaelis-Menten kinetics)
Prepare Histone Substrate _ Reaction Buﬁer
(e.g., H3K4me3 peptide or nt

Lyse cells and Perform Western Blotting for Quantify band intensities and
quantify total protein KDMS5C and a loading control (e.g., Actin) calculate KDMSC half-life

Culture Cells of Interest Treat cells with Cycloheximide (CHX) Harvest cells at various
(.g., patient-derived fibroblasts) to inhibit protein synthesis time points (e.g., 0, 2, 4, 8, 12 hours)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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